rac Benidipine-d5 Hydrochloride
rac Benidipine-d5 Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
1329633-88-6
VCID:
VC0138203
InChI:
InChI=1S/C28H31N3O6.ClH/c1-18-24(27(32)36-3)26(21-11-7-12-22(15-21)31(34)35)25(19(2)29-18)28(33)37-23-13-8-14-30(17-23)16-20-9-5-4-6-10-20;/h4-7,9-12,15,23,26,29H,8,13-14,16-17H2,1-3H3;1H/t23-,26-;/m1./s1/i4D,5D,6D,9D,10D;
SMILES:
CC1=C(C(C(=C(N1)C)C(=O)OC2CCCN(C2)CC3=CC=CC=C3)C4=CC(=CC=C4)[N+](=O)[O-])C(=O)OC.Cl
Molecular Formula:
C28H32ClN3O6
Molecular Weight:
547.06
rac Benidipine-d5 Hydrochloride
CAS No.: 1329633-88-6
Reference Standards
VCID: VC0138203
Molecular Formula: C28H32ClN3O6
Molecular Weight: 547.06
| CAS No. | 1329633-88-6 |
|---|---|
| Product Name | rac Benidipine-d5 Hydrochloride |
| Molecular Formula | C28H32ClN3O6 |
| Molecular Weight | 547.06 |
| IUPAC Name | 3-O-methyl 5-O-[(3R)-1-[(2,3,4,5,6-pentadeuteriophenyl)methyl]piperidin-3-yl] (4R)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate;hydrochloride |
| Standard InChI | InChI=1S/C28H31N3O6.ClH/c1-18-24(27(32)36-3)26(21-11-7-12-22(15-21)31(34)35)25(19(2)29-18)28(33)37-23-13-8-14-30(17-23)16-20-9-5-4-6-10-20;/h4-7,9-12,15,23,26,29H,8,13-14,16-17H2,1-3H3;1H/t23-,26-;/m1./s1/i4D,5D,6D,9D,10D; |
| Standard InChIKey | KILKDKRQBYMKQX-JHOPYRTESA-N |
| SMILES | CC1=C(C(C(=C(N1)C)C(=O)OC2CCCN(C2)CC3=CC=CC=C3)C4=CC(=CC=C4)[N+](=O)[O-])C(=O)OC.Cl |
| Synonyms | (4R)-rel-1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic Acid 3-Methyl 5-[-1-[(Phenyl-d5)methyl]-3-piperidinyl] Ester Hydrochloride; (+/-)-Benidipine-d5 Hydrochloride; Coniel-d5; KW 3049-d5; |
| PubChem Compound | 71313656 |
| Last Modified | Nov 11 2021 |
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